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Compound of Interest

Compound Name: (+)-ITD-1

Cat. No.: B13727128 Get Quote

Technical Support Center: (+)-ITD-1
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting information for experiments involving (+)-ITD-1, a selective

inhibitor of Transforming Growth Factor-beta (TGF-β) signaling.

Frequently Asked Questions (FAQs)
Q1: What is the precise mechanism of action for (+)-ITD-1?

A1: (+)-ITD-1 is a selective inhibitor of the TGF-β signaling pathway. Unlike inhibitors that target

the kinase activity of the TGF-β receptors, (+)-ITD-1 uniquely induces the proteasomal

degradation of the TGF-β type II receptor (TGFBR2). This action prevents the phosphorylation

of downstream effector proteins SMAD2 and SMAD3 (SMAD2/3), effectively blocking the

signaling cascade.

Q2: What is the primary application of (+)-ITD-1?

A2: The primary application of (+)-ITD-1 is to promote the differentiation of embryonic stem

cells (ESCs) and induced pluripotent stem cells (iPSCs) into cardiomyocytes. It is typically

applied during a specific window of differentiation (e.g., days 3-5) to inhibit mesoderm formation

and selectively enhance the cardiomyocyte lineage.

Q3: How should I prepare and store (+)-ITD-1 stock solutions?
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A3: Proper handling is critical for consistent results. Due to its hydrophobicity, (+)-ITD-1 is

insoluble in water but soluble in DMSO and ethanol.

Preparation: To prepare a stock solution, dissolve (+)-ITD-1 powder in fresh, anhydrous

DMSO. For example, a 10 mM stock is commonly used.

Storage: Store the solid powder at -20°C for long-term stability (up to 3 years). DMSO stock

solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles

and stored at -20°C for up to one month or -80°C for up to one year.

Usage: It is highly recommended to prepare fresh dilutions in your aqueous cell culture

medium for each experiment, as the compound has limited stability in aqueous solutions.

Ensure the final DMSO concentration in the culture medium is non-toxic, typically below

0.5%.

Chemical and Pharmacological Properties of (+)-ITD-1
Property Value Source(s)

Molecular Weight 415.52 g/mol

Formula C₂₇H₂₉NO₃

IC₅₀ (TGF-β Signaling) ~0.46 - 0.85 µM

Recommended Assay Range 0.1 µM to 10 µM

Solubility (DMSO) ≥ 20 mM (~8.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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